Cas no 176107-15-6 (Benzaldehyde, 4-chloro-2-(methylthio)-)

Benzaldehyde, 4-chloro-2-(methylthio)- structure
176107-15-6 structure
Product Name:Benzaldehyde, 4-chloro-2-(methylthio)-
CAS No:176107-15-6
MF:C8H7ClOS
MW:186.658580064774
CID:1363132
PubChem ID:19076693
Update Time:2025-04-20

Benzaldehyde, 4-chloro-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 4-chloro-2-(methylthio)-
    • 4-chloro-2-(methylthio)benzaldehyde
    • 176107-15-6
    • SCHEMBL4866236
    • DB-332124
    • DTXSID401295149
    • 4-chloro-2-(methylthio)-benzaldehyde
    • XQASSXQOVDKZGC-UHFFFAOYSA-N
    • Inchi: 1S/C8H7ClOS/c1-11-8-4-7(9)3-2-6(8)5-10/h2-5H,1H3
    • InChI Key: XQASSXQOVDKZGC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C=O)=C(C=1)SC

Computed Properties

  • Exact Mass: 185.99071
  • Monoisotopic Mass: 185.9906137g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 17.07
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